Cas no 466639-56-5 (3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile)
466639-56-5 structure
Product Name:3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile
CAS No:466639-56-5
MF:C7HBrCl2FN
MW:268.897942304611
CID:2113330
PubChem ID:23431790
Update Time:2025-04-21
3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile
- SCHEMBL5704367
- DA-25566
- 466639-56-5
- 3-cyano-2,4-dichloro-5-fluorobromobenzene
- KGQMGNLCSQAIFJ-UHFFFAOYSA-N
-
- Inchi： 1S/C7HBrCl2FN/c8-4-1-5(11)7(10)3(2-12)6(4)9/h1H
- InChI Key： KGQMGNLCSQAIFJ-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(C#N)=C1Cl)Cl)F
Computed Properties
- Exact Mass: 266.86535Da
- Monoisotopic Mass: 266.86535Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 23.8Ų
3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
466639-56-5 (3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile) Related Products
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